molecular formula C17H18O3 B8300100 Ethyl 4-phenethyloxybenzenecarboxylate

Ethyl 4-phenethyloxybenzenecarboxylate

Cat. No.: B8300100
M. Wt: 270.32 g/mol
InChI Key: JKNGJFOPUAQTPN-UHFFFAOYSA-N
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Description

Ethyl 4-phenethyloxybenzenecarboxylate is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H18O3

Molecular Weight

270.32 g/mol

IUPAC Name

ethyl 4-(2-phenylethoxy)benzoate

InChI

InChI=1S/C17H18O3/c1-2-19-17(18)15-8-10-16(11-9-15)20-13-12-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3

InChI Key

JKNGJFOPUAQTPN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)OCCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-Phenylethanol (2.0 g) and ethyl 4-hydroxybenzenecarboxylate (2.7 g) were processed in the same manner as in Production Example 11-2 to obtain the entitled compound (4.4 g).
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Synthesis routes and methods II

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